Cas no 214907-09-2 (5-Iodopyrimidine-4,6-diamine)

5-Iodopyrimidine-4,6-diamine is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 5-position and amino groups at the 4- and 6-positions—make it a versatile intermediate for nucleophilic substitution reactions, cross-coupling chemistry, and the preparation of heterocyclic compounds. The iodine moiety enhances reactivity in metal-catalyzed transformations, while the diamine functionality allows for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of nucleoside analogs and other bioactive molecules. Its stability and well-defined reactivity profile contribute to its reliability in synthetic applications.

5-Iodopyrimidine-4,6-diamine structure

Product Name:5-Iodopyrimidine-4,6-diamine

CAS No:214907-09-2

MF:C₄H₅IN₄

MW:236.013771772385

MDL:MFCD20040099

CID:1089959

PubChem ID:11310900

Update Time:2025-11-02

5-Iodopyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

- 5-Iodopyrimidine-4,6-diamine
- 4,6-DIAMINO-5-IODOPYRIMIDINE
- 4,6-Pyrimidinediamine, 5-iodo-
- Z1269152433
- MFCD20040099
- 4,6-diamino-5-iodo-pyrimidine
- DTXSID20461977
- AM62627
- A924562
- SY355471
- 5-Iodopyrimidine-4,6-diamine, AldrichCPR
- 5-iododiaminopyrimidine
- AKOS022173544
- DGHLQCSKEMTMIS-UHFFFAOYSA-N
- DB-294945
- 214907-09-2
- AS-18929
- D76645
- SB58145
- SCHEMBL3583458
- CS-0106535
- EN300-697912
- MDL： MFCD20040099
- Inchi： 1S/C4H5IN4/c5-2-3(6)8-1-9-4(2)7/h1H,(H4,6,7,8,9)
- InChI Key： DGHLQCSKEMTMIS-UHFFFAOYSA-N
- SMILES： IC1=C(N)N=CN=C1N

Computed Properties

Exact Mass: 235.95555
Monoisotopic Mass: 235.95589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 88.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Melting Point: 226-230°C
PSA: 77.82

5-Iodopyrimidine-4,6-diamine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 22-36/37/38-43
Hazardous Material Identification：
Storage Condition：Store at room temperature

5-Iodopyrimidine-4,6-diamine Pricemore >>

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